5-(4-butoxybenzylidene)-3-(2-furylmethyl)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(4-butoxyphenyl)methylidene]-3-(furan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H19NO3S2/c1-2-3-10-22-15-8-6-14(7-9-15)12-17-18(21)20(19(24)25-17)13-16-5-4-11-23-16/h4-9,11-12H,2-3,10,13H2,1H3/b17-12-
• InChI Key: MFZOMARKMLBIPL-ATVHPVEESA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C=C2C(=O)N(C(=S)S2)CC3=CC=CO3
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)CC3=CC=CO3
• Molecular Formula: C19H19NO3S2
• Molecular Weight: 373.5 g/mol

Description

5-(4-butoxybenzylidene)-3-(2-furylmethyl)-2-thioxo-1,3-thiazolidin-4-one, also known as BBF 264, is a synthetic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been shown to exhibit a range of biochemical and physiological effects, and its mechanism of action has been studied extensively. In

Scientific Research Applications

5-(4-butoxybenzylidene)-3-(2-furylmethyl)-2-thioxo-1,3-thiazolidin-4-one 264 has been studied for its potential therapeutic applications in a variety of diseases, including cancer, diabetes, and Alzheimer's disease. In cancer research, this compound 264 has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. In diabetes research, this compound 264 has been shown to improve insulin sensitivity and reduce blood glucose levels in animal models. In Alzheimer's disease research, this compound 264 has been shown to reduce the accumulation of beta-amyloid plaques in the brain.

Mechanism of Action

The mechanism of action of 5-(4-butoxybenzylidene)-3-(2-furylmethyl)-2-thioxo-1,3-thiazolidin-4-one 264 is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound 264 has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. This compound 264 has also been shown to inhibit the activity of protein kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound 264 has been shown to exhibit a range of biochemical and physiological effects. In cancer research, this compound 264 has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit angiogenesis (the formation of new blood vessels) in tumors. In diabetes research, this compound 264 has been shown to improve insulin sensitivity and increase glucose uptake in muscle cells. In Alzheimer's disease research, this compound 264 has been shown to reduce the accumulation of beta-amyloid plaques in the brain and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(4-butoxybenzylidene)-3-(2-furylmethyl)-2-thioxo-1,3-thiazolidin-4-one 264 in lab experiments is its ability to inhibit the activity of HDACs and protein kinases, which are important targets in cancer, diabetes, and Alzheimer's disease research. This compound 264 also exhibits a range of biochemical and physiological effects, making it a versatile compound for studying various diseases. One limitation of using this compound 264 in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 5-(4-butoxybenzylidene)-3-(2-furylmethyl)-2-thioxo-1,3-thiazolidin-4-one 264. One area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the identification of specific targets and signaling pathways that are affected by this compound 264, which could lead to the development of more targeted therapies. Additionally, further investigation is needed to determine the safety and efficacy of this compound 264 in vivo, which could pave the way for clinical trials in humans.